N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide

• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-10-3-8-13(19-2)14(9-10)20(17,18)16-12-6-4-11(15)5-7-12/h3-9,16H,1-2H3
• InChI Key: SMHFINNGHBJTOC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)F

Description

N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide, also known as FMMS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzyme activity by binding to the active site of the enzyme. It has been shown to exhibit selective inhibition against certain isoforms of carbonic anhydrase, which makes it a promising candidate for the development of targeted therapies.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of tumor growth, the reduction of inflammation, and the prevention of bone loss. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide is its potent inhibitory activity against several enzymes, which makes it a valuable tool for studying the role of these enzymes in various physiological and pathological processes. However, one of the limitations of N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide is its relatively low solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide, including the development of more efficient synthesis methods, the identification of new targets for inhibition, and the optimization of its pharmacological properties for use in drug discovery. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its potent inhibitory activity against several enzymes makes it a valuable tool for studying the role of these enzymes in various physiological and pathological processes. While there are still many unanswered questions about the mechanism of action and potential applications of N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide, it remains a promising candidate for the development of targeted therapies and the advancement of scientific knowledge.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide is a multistep process that involves the reaction of 4-fluoroaniline with 2-methoxy-5-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-fluorophenyl)-2-methoxy-5-methylbenzenesulfonamide has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase and matrix metalloproteinases, which are involved in various pathological conditions.